Cas no 2112933-29-4 (Ethyl 3-(diethylamino)-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(diethylamino)-2,2-difluoropropanoate
• CAS No: 2112933-29-4
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 5823254
• PubChem ID: 165462846
• Update Time: 2025-08-05

Ethyl 3-(diethylamino)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(diethylamino)-2,2-difluoropropanoate
• 2112933-29-4
• EN300-788878
• Ethyl 3-(diethylamino)-2,2-difluoropropanoate

• Inchi： 1S/C9H17F2NO2/c1-4-12(5-2)7-9(10,11)8(13)14-6-3/h4-7H2,1-3H3
• InChI Key： ICCQNTJUBRYZTM-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN(CC)CC)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethyl 3-(diethylamino)-2,2-difluoropropanoate

Ethyl 3-(diethylamino)-2,2-difluoropropanoate (CAS No. 2112933-29-4): A Comprehensive Overview

Ethyl 3-(diethylamino)-2,2-difluoropropanoate (CAS No. 2112933-29-4) is a fluorinated carboxylate ester with significant potential in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and the growing body of research surrounding its chemical properties and biological activities.

The molecular structure of Ethyl 3-(diethylamino)-2,2-difluoropropanoate consists of a propanoate backbone substituted with two fluorine atoms at the second carbon position and a diethylamino group at the third carbon position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been a surge in interest regarding fluorinated compounds in drug discovery due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The presence of fluorine atoms in Ethyl 3-(diethylamino)-2,2-difluoropropanoate contributes to its favorable pharmacokinetic profile, which is crucial for developing effective therapeutic agents. Studies have shown that fluorine substitution can significantly improve the bioavailability and duration of action of pharmaceutical compounds.

One of the most compelling aspects of Ethyl 3-(diethylamino)-2,2-difluoropropanoate is its potential as a building block for more complex molecules. Researchers have leveraged its structural motifs to develop novel inhibitors targeting various biological pathways. For instance, recent studies have explored its derivatives as potential kinase inhibitors, demonstrating promising results in preclinical models. The diethylamino group provides a hinge-binding motif that can interact with specific residues in protein targets, while the fluorinated propanoate moiety enhances solubility and metabolic stability.

The synthesis of Ethyl 3-(diethylamino)-2,2-difluoropropanoate presents unique challenges due to the need for precise functionalization at multiple positions on the carbon chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, the electronic properties of Ethyl 3-(diethylamino)-2,2-difluoropropanoate have been extensively studied using density functional theory (DFT) calculations. These studies have provided insights into how the fluorine atoms influence the molecule's reactivity and binding interactions. The results suggest that subtle changes in the electronic environment can significantly impact the compound's biological activity, making it an attractive candidate for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, Ethyl 3-(diethylamino)-2,2-difluoropropanoate has shown promise in agrochemical research. Derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agricultural solutions that minimize ecological impact.

The regulatory landscape for fluorinated compounds is evolving rapidly, with increasing emphasis on safety and environmental considerations. As such, researchers are focusing on developing greener synthetic routes for compounds like Ethyl 3-(diethylamino)-2,2-difluoropropanoate. Catalytic methods that reduce waste and energy consumption are being explored as alternatives to traditional multi-step syntheses. These advancements not only improve efficiency but also contribute to sustainable chemistry practices.

The future prospects for Ethyl 3-(diethylamino)-2,2-difluoropropanoate are vast, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are essential for translating laboratory findings into commercially viable products. By leveraging cutting-edge technologies and innovative approaches, scientists can unlock the full potential of this compound and contribute to advancements in medicine and agriculture.